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Compound of Interest

Compound Name: Methyl 4-sulfamoylbenzoate

Cat. No.: B019069 Get Quote

Essential Safety and Handling Guide for Methyl
4-sulfamoylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling Methyl 4-
sulfamoylbenzoate (CAS No. 22808-73-7). Adherence to these procedures is critical for

ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification
Methyl 4-sulfamoylbenzoate is classified as a hazardous substance. The primary risks

associated with this chemical are outlined in the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.
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Hazard Class
GHS Hazard

Statement
Description Pictogram

Acute Toxicity (Oral) H302 Harmful if swallowed. GHS07

Skin

Corrosion/Irritation
H315 Causes skin irritation. GHS07

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation.
GHS07

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.
GHS07

Signal Word:Warning[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Methyl 4-sulfamoylbenzoate
to minimize exposure and prevent injury.

Protection Type Specific Recommendations

Eye and Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes are required.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

necessary.

Safe Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the chemical and the

safety of laboratory personnel.

Handling Procedures:
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Engineering Controls: Handle in a chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Avoidance: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols.

Storage Conditions:
Container: Keep the container tightly closed.

Environment: Store in a cool, dry, and well-ventilated area.

Atmosphere: Store under an inert atmosphere at room temperature.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill and Disposal Plan
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A clear and effective plan for managing spills and disposing of waste is essential for

environmental and personal safety.

Spill Response:
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material to contain the spill. Avoid generating dust.

Collect: Carefully collect the spilled material into a designated, labeled waste container.

Clean: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal Plan:
Waste Classification: Methyl 4-sulfamoylbenzoate is considered hazardous waste.

Containerization: Dispose of in a clearly labeled, sealed container.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety office for specific

guidance.

Operational Workflow
The following diagram illustrates the standard operational workflow for handling Methyl 4-
sulfamoylbenzoate.
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Operational Workflow for Handling Methyl 4-sulfamoylbenzoate
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Caption: Workflow for safe handling of Methyl 4-sulfamoylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 4-sulfamoylbenzoate | 22808-73-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling Methyl 4-
sulfamoylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019069#personal-protective-equipment-for-handling-
methyl-4-sulfamoylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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